4-(5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ylsulfanyl)butanoic acid

• IUPAC Name: 4-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)butanoic acid
• InChI: InChI=1S/C14H16N2O2S2/c17-11(18)6-3-7-19-13-12-9-4-1-2-5-10(9)20-14(12)16-8-15-13/h8H,1-7H2,(H,17,18)
• InChI Key: JHNTZRJVXCOHTH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=CN=C3SCCCC(=O)O
• Molecular Formula: C14H16N2O2S2
• Molecular Weight: 308.4 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not well-documented. The compound has a molecular weight of 356.468, but other properties like melting point, boiling point, solubility, and others are not available in the sources I found.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Under Microwave Irradiation

  A study by Abdalha et al. (2011) describes the synthesis of various tetrahydrobenzothieno derivatives, including tetrahydrobenzothienopyrimidine derivatives, under microwave irradiation. This process involves the reaction of 2-Phenyl-5,6,7,8-tetrahydro-4H-benzothieno[2,3-d][1,3]oxazin-4-one with primary and secondary amines, leading to various derivatives (Abdalha, El-Regal, El-Kassaby, & Ali, 2011).

• Dibenz[b,e]oxepinalkanoic Acids

  Martin et al. (1984) synthesized and evaluated derivatives of dibenz[b,e]oxepinalkanoic acids, including compounds structurally related to the given chemical. They investigated their anti-inflammatory and analgesic properties (Martin, Setescak, Spaulding, & Helsley, 1984).

• Substituted Derivatives Synthesis

  Sauter and Deinhammer (1973) worked on synthesizing 2-Mercapto-thieno[2,3—d]pyrimidin-4(3H)-on-Derivatives, including reactions of esters or amides of corresponding 2-amino-thiophene-3-carboxylic acids (Sauter & Deinhammer, 1973).

Biological and Medicinal Applications

• Potential Antimicrobial Agents

  Soliman et al. (2009) synthesized derivatives of tetrahydrobenzothieno[2,3-d]pyrimidine as potential antimicrobial agents. They found specific compounds showing activity against C. albicans and S. aureus (Soliman, Habib, El-Tombary, El‐Hawash, & Shaaban, 2009).

• Antagonists for Osteoporosis Treatment

  A study by Coleman et al. (2004) identified potent and selective antagonists of the αvβ3 receptor. These compounds showed potential for the treatment of osteoporosis, highlighting the therapeutic applications of related chemical structures (Coleman et al., 2004).

• Antitumor and Antibacterial Agents

  Hafez, Alsalamah, and El-Gazzar (2017) synthesized novel thieno[3,2-d]pyrimidine derivatives with significant antitumor and antibacterial properties, showing the potential of these derivatives in medicinal chemistry (Hafez, Alsalamah, & El-Gazzar, 2017).

Safety and Hazards

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